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Compound of Interest

Compound Name: Methyl phenylacetate

Cat. No.: B094091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for methyl phenylacetate
(CAS No. 101-41-7), a common fragrance and flavor ingredient also used in chemical

synthesis. Adherence to these protocols is critical for ensuring a safe laboratory environment.

Physical and Chemical Properties
Methyl phenylacetate is a colorless liquid with a strong, honey-like odor.[1][2] It is important to

understand its physical and chemical properties to handle it safely.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b094091?utm_src=pdf-interest
https://www.benchchem.com/product/b094091?utm_src=pdf-body
https://www.benchchem.com/product/b094091?utm_src=pdf-body
https://www.cmu.edu/ehs/Laboratory-Safety/chemical-safety/documents/Appendix%20C%20New%20Lab%20ER%20Guide%20for%20CMU-Q%20.pdf
https://2637874.fs1.hubspotusercontent-na1.net/hubfs/2637874/Rebrand%202023/eBooks%20-%20July%202023/eBooks%20-%202023/Storemasta-The-risk-assessment-process-for-hazardous-chemicals-2023.pdf?hsCtaTracking=3deb0db5-f3e4-4e67-958a-5bca8e865b75%7C6beb309a-d9d2-4dea-b4b3-63d7072f1517
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C9H10O2 [3]

Molecular Weight 150.17 g/mol [4]

Boiling Point 218 °C (424 °F) [5][6]

Melting Point -23.7 °C (-10.7 °F) [6]

Flash Point 97 °C (206.6 °F) [7]

Density 1.066 g/cm³ at 20 °C (68 °F) [6]

Vapor Pressure 0.16 mmHg [8]

Vapor Density 5.18 (Air = 1) [8]

Solubility

Insoluble in water; soluble in

most organic solvents,

including alcohol and fixed oils.

[8][9]

Autoignition Temperature Not available [9]

Toxicological Data
Methyl phenylacetate is considered to have low acute toxicity, but it can cause mild skin

irritation upon prolonged contact.[9][10]

Metric Value Species
Test Guideline
(Methodology)

Source

LD50 (Oral)
2500 - 2550

mg/kg
Rat See Section 2.1 [4][9]

LD50 (Dermal) 2400 mg/kg Rabbit See Section 2.2 [4][9]

Skin Irritation
Mild irritant (500

mg/24h)
Rabbit See Section 2.3 [9]
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Experimental Protocol: Acute Oral Toxicity (LD50)
The oral LD50 value is determined using a method consistent with the OECD Test Guideline

401 (Acute Oral Toxicity).[4][11] Although this specific guideline has been deleted and replaced

by alternative methods that reduce the number of animal subjects, the fundamental principles

remain.[12][13][14]

Methodology:

Test Animals: Healthy, young adult rats of a single sex (females should be nulliparous and

non-pregnant) are used.[4] At least five animals are used per dose level.[4]

Dosage: The test substance is administered in graduated doses to several groups of

animals, with one dose per group.[4] Dosing is typically done by gavage.[4]

Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes

over a period of at least 14 days.[4]

Data Analysis: The LD50 is calculated as the statistically derived single dose of the

substance that can be expected to cause death in 50% of the animals.[4]

Experimental Protocol: Acute Dermal Toxicity (LD50)
The dermal LD50 is determined following a methodology outlined in OECD Test Guideline 402

(Acute Dermal Toxicity).[5][15][16][17][18]

Methodology:

Test Animals: Healthy young adult animals (commonly rabbits or rats) of a single sex are

used.[15]

Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area

of the trunk of the test animals.[17]

Application: The test substance is applied uniformly over an area that is approximately 10%

of the total body surface area and covered with a porous gauze dressing for a 24-hour

exposure period.[17]
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Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[17]

Data Analysis: The dermal LD50 is determined based on the dose at which 50% of the test

animals die.[15]

Experimental Protocol: Skin Irritation
The potential for skin irritation is assessed based on procedures described in OECD Test

Guideline 404 (Acute Dermal Irritation/Corrosion).[19][20][21][22][23]

Methodology:

Test Animal: The albino rabbit is the preferred species for this test.[19]

Application: A single dose of the test substance is applied to a small area of the skin

(approximately 6 cm²) and covered with a gauze patch.[19] An untreated area of skin serves

as a control.[19]

Exposure and Observation: The substance is typically applied for up to four hours.[22] Skin

reactions, such as erythema (redness) and edema (swelling), are evaluated and scored at

specified intervals (e.g., 60 minutes, 24, 48, and 72 hours) after patch removal.[22]

Classification: The substance is classified as an irritant or non-irritant based on the severity

and reversibility of the observed skin reactions.[22]

Hazard Identification and GHS Classification
While some sources classify methyl phenylacetate as not a hazardous substance or mixture

according to GHS, others indicate it is a combustible liquid that may be harmful if swallowed or

in contact with skin.[4][6][10] It is prudent to handle it with care.

Physical Hazards: Combustible liquid.[10]

Health Hazards: May be harmful if swallowed or in contact with skin.[10] Causes mild skin

irritation with prolonged or repeated exposure.[9] Direct eye contact may cause temporary

discomfort.[9]
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Environmental Hazards: No specific data available, but it is recommended to prevent its

release into the environment.[7]

Safe Handling and Storage
Personal Protective Equipment (PPE)
The consistent use of appropriate PPE is mandatory when handling methyl phenylacetate.

Eye Protection: Safety glasses with side shields or chemical goggles are required.[9]

Hand Protection: Chemical-resistant gloves, such as nitrile or light-weight rubber gloves,

should be worn.[9] For prolonged or frequently repeated contact, a glove with a higher

protection class (breakthrough time > 240 minutes) is recommended.[9]

Body Protection: A laboratory coat should be worn.[24] For larger quantities, a chemical-

resistant apron is also recommended.[24]

Respiratory Protection: Not typically required under normal use with adequate ventilation due

to its low volatility.[6][9] If there is a risk of aerosol formation or overexposure, an approved

respirator should be worn.[9]

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area.[24] General exhaust is

usually adequate.[9] For procedures with a higher risk of vapor release, a chemical fume

hood should be used.[24]

Emergency Equipment: Safety showers and eyewash stations must be readily accessible.

[24]

Storage Requirements
Proper storage is crucial for maintaining the chemical's stability and ensuring safety.

Containers: Store in original, tightly sealed containers, such as a metal can or drum.[9]

Location: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and

other ignition sources.[2][9]
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Incompatible Materials: Avoid contact with strong oxidizing agents (e.g., nitrates, peroxides,

chlorine bleaches) and strong bases.[1][9]

General Practices: Do not store near foodstuffs.[9] Protect containers from physical damage

and check regularly for leaks.[9]

Emergency Procedures
First Aid Measures

Ingestion: If swallowed, immediately give a glass of water.[9] Do not induce vomiting.[4] Seek

medical attention if you feel unwell.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[3] If irritation persists, seek medical attention.[9]

Skin Contact: Flush skin and hair with running water and soap if available.[9] Remove

contaminated clothing.[6] Seek medical attention if irritation develops or persists.[9]

Inhalation: If fumes are inhaled, remove the person to fresh air.[9] Other measures are

usually unnecessary.[9]

Fire-Fighting Measures
Methyl phenylacetate is a combustible liquid with a slight fire hazard when exposed to heat or

flame.[9][10]

Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[6][9] Water

spray can also be used to cool unopened containers.[4]

Unsuitable Extinguishing Media: Avoid using a solid water jet as it may scatter the fire.[2]

Hazardous Combustion Products: Combustion may produce carbon dioxide (CO2) and other

pyrolysis products typical of burning organic material.[9]

Fire-Fighting Procedures: Alert emergency responders.[9] Wear full protective clothing and a

self-contained breathing apparatus (SCBA).[9]
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Accidental Release Measures
Immediate and appropriate response to a spill is essential to prevent injury and environmental

contamination.

Minor Spills:

Remove all ignition sources.[9]

Wear appropriate PPE.[8]

Contain the spill with an inert absorbent material (e.g., sand, vermiculite, or commercial

sorbent).[10]

Collect the absorbed material into a suitable container for disposal.[10]

Clean the spill area thoroughly.[10]

Major Spills:

Evacuate the area and move upwind.[9]

Alert emergency responders and inform them of the location and nature of the hazard.[9]

Prevent the spill from entering drains.[8]

Only trained personnel with appropriate PPE should attempt to clean up a major spill.[8]

Waste Disposal
All waste must be handled in accordance with local, state, and federal regulations.[9] Dispose

of the chemical and its container as hazardous waste.[10] Do not mix with other waste.[6]

Visualized Workflows and Logical Relationships
The following diagrams illustrate key safety workflows and concepts for handling methyl
phenylacetate and other laboratory chemicals.
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Start: New Experiment
with Methyl Phenylacetate

1. Conduct Risk Assessment
(Review SDS)

2. Gather Materials
& Required PPE

3. Prepare Work Area
(Ensure ventilation, clear space)

4. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

5. Conduct Experiment
(Handle with care, avoid inhalation/contact)

6. Dispose of Waste Properly
(Segregated hazardous waste)

7. Clean Work Area
& Decontaminate

8. Remove PPE Correctly

9. Wash Hands Thoroughly

End
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Spill Occurs

1. Alert Personnel
in Immediate Area

2. Assess Spill Hazard
(Size, Chemical, Location)

Minor or Major Spill?

Minor Spill Procedure

Minor

Major Spill Procedure

Major

3a. Don Appropriate PPE 3b. Evacuate Area

4a. Contain Spill
(Use absorbents)

5a. Clean Up & Decontaminate

6a. Dispose of Waste

End

4b. Notify Emergency
Services / EHS

5b. Secure Area
(Prevent entry)

 

Elimination
(Most Effective)

Physically remove the hazard

Substitution
Replace the hazard

Engineering Controls
Isolate people from the hazard

(e.g., Fume Hood)

Administrative Controls
Change the way people work

(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Protect the worker with PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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